Cas no 102059-70-1 (1,3-Benzenedicarboxylicacid, 5-(benzoyloxy)-)

• Product Name: 1,3-Benzenedicarboxylicacid, 5-(benzoyloxy)-
• CAS No: 102059-70-1
• MF: C₁₅H₁₀O₆
• MW: 286.236304759979
• CID: 124880
• PubChem ID: 12142462
• Update Time: 2025-04-18

1,3-Benzenedicarboxylicacid, 5-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-(benzoyloxy)-
• 5-benzoyloxybenzene-1,3-dicarboxylic acid
• BENZOYLOXY-3,5-BENZENEDICARBOXYLICACID
• 102059-70-1
• DTXSID70478454
• 5-(Benzoyloxy)benzene-1,3-dicarboxylic acid

• Inchi： 1S/C15H10O6/c16-13(17)10-6-11(14(18)19)8-12(7-10)21-15(20)9-4-2-1-3-5-9/h1-8H,(H,16,17)(H,18,19)
• InChI Key： XDZUONXJNHZFMP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 286.04773803g/mol
• Monoisotopic Mass: 286.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.90000
• LogP: 2.30220